Cas no 1153974-98-1 (2-Amino-6-bromo-3-fluoro-benzoic Acid)

• Product Name: 2-Amino-6-bromo-3-fluoro-benzoic Acid
• CAS No: 1153974-98-1
• MF: C₇H₅BrFNO₂
• MW: 234.0225045681
• MDL: MFCD12137185
• CID: 1035839
• PubChem ID: 43555852
• Update Time: 2025-04-20

2-Amino-6-bromo-3-fluoro-benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-bromo-3-fluorobenzoic acid
• 2-Amino-6-bromo-3-fluoro-benzoic Acid
• AC1Q50PQ
• AK118809
• EN300-64339
• KB-228035
• MolPort-012-085-103
• QC-4
• 2-Amino-6-bromo-3-fluorobenzoicAcid
• 2513AA
• NE32743
• SY037238
• Benzoic acid, 2-amino-6-bromo-3-fluoro-
• Z1259161876
• DB-346849
• AKOS008135496
• DS-5405
• MFCD12137185
• F50736
• Z431688866
• SCHEMBL19816015
• A893880
• 1153974-98-1
• DTXSID00656167

• MDL： MFCD12137185
• Inchi： 1S/C7H5BrFNO2/c8-3-1-2-4(9)6(10)5(3)7(11)12/h1-2H,10H2,(H,11,12)
• InChI Key： VZFVWAWYEGYHJI-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1C(=O)O)N)F

Computed Properties

• Exact Mass: 232.94877g/mol
• Monoisotopic Mass: 232.94877g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• XLogP3: 2.1

Experimental Properties

• Boiling Point: 327.1±42.0℃ at 760 mmHg

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives